(Z)-5-(4-chlorobenzylidene)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(4-chlorophenyl)methylidene]-2-(3,4-dihydro-1H-isoquinolin-2-yl)-1,3-thiazol-4-one
• InChI: InChI=1S/C19H15ClN2OS/c20-16-7-5-13(6-8-16)11-17-18(23)21-19(24-17)22-10-9-14-3-1-2-4-15(14)12-22/h1-8,11H,9-10,12H2/b17-11-
• InChI Key: JSRPUUAFSMQZIZ-BOPFTXTBSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C3=NC(=O)C(=CC4=CC=C(C=C4)Cl)S3
• Isomeric SMILES: C1CN(CC2=CC=CC=C21)C3=NC(=O)/C(=C/C4=CC=C(C=C4)Cl)/S3
• Molecular Formula: C19H15ClN2OS
• Molecular Weight: 354.9 g/mol
• CAS No.: 836645-59-1

Description

(Z)-5-(4-Chlorobenzylidene)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazol-4(5H)-one is a thiazolidinone derivative featuring a 4-chlorobenzylidene moiety at the C5 position and a 3,4-dihydroisoquinolinyl group at the C2 position. The Z-configuration of the benzylidene group is critical for maintaining planar geometry, which influences intermolecular interactions and binding to biological targets. Synthetic routes for such compounds typically involve condensation reactions under mild conditions, as demonstrated in related analogs .

Biological Activity

(Z)-5-(4-chlorobenzylidene)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazol-4(5H)-one is a compound of interest due to its potential biological activities. This article focuses on its synthesis, biological evaluations, and relevant case studies, highlighting its pharmacological properties and mechanisms of action.

Chemical Structure and Properties

The compound has a complex structure characterized by the presence of a thiazole ring, a chlorobenzylidene moiety, and a dihydroisoquinoline component. The molecular formula is $C_{19}H_{17}ClN_2OS$, and it exhibits a molecular weight of approximately 350.87 g/mol.

Antimicrobial Activity

Several studies have demonstrated the antimicrobial properties of thiazole derivatives, including those similar to (Z)-5-(4-chlorobenzylidene)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazol-4(5H)-one. For instance:

• In vitro Studies : Compounds with thiazole cores have shown significant activity against various bacterial strains. A related thiazole derivative exhibited minimum inhibitory concentration (MIC) values as low as 0.21 μM against Pseudomonas aeruginosa and Escherichia coli . This suggests that the thiazole moiety contributes to the antimicrobial efficacy.

Compound	MIC (μM)	Target Organism
3g	0.21	Pseudomonas aeruginosa
3g	0.21	Escherichia coli

Acetylcholinesterase Inhibition

Compounds containing similar structures have been evaluated for their ability to inhibit acetylcholinesterase (AChE), an enzyme linked to neurodegenerative diseases such as Alzheimer's. The inhibition of AChE can enhance acetylcholine levels in the brain, potentially improving cognitive function:

• Inhibitory Activity : A study reported that derivatives with thiazole and isoquinoline structures exhibited promising AChE inhibitory activity, suggesting therapeutic potential for cognitive disorders .

The mechanisms through which (Z)-5-(4-chlorobenzylidene)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazol-4(5H)-one exerts its biological effects may involve:

• Binding Interactions : Molecular docking studies indicate that the compound can interact effectively with target proteins, forming hydrogen bonds and hydrophobic interactions that stabilize the complex . Such binding interactions are crucial for its antimicrobial and enzyme inhibitory activities.

Case Studies

• Synthesis and Evaluation : A comprehensive study synthesized various thiazole derivatives, including those based on the dihydroisoquinoline framework. The synthesized compounds were tested for biological activity, revealing several candidates with significant antibacterial and AChE inhibitory effects .
• Pharmacological Profiles : The pharmacological profiles of similar compounds suggest a broad spectrum of activity, including anti-inflammatory and anticancer effects. This aligns with findings that thiazoles possess diverse biological activities .

Scientific Research Applications

Chemical Properties and Structure

The compound has the molecular formula $C_{19}H_{15}ClN_{2}OS$ and a molecular weight of 354.85 g/mol. It features a thiazole ring fused with an isoquinoline moiety, which contributes to its biological activity. The presence of the chlorobenzylidene group enhances its interaction with biological targets.

Antimicrobial Properties

Recent studies have demonstrated that thiazole derivatives exhibit notable antibacterial and antifungal activities. Specifically, (Z)-5-(4-chlorobenzylidene)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazol-4(5H)-one has shown promise in inhibiting various pathogens, making it a candidate for developing new antimicrobial agents .

Antitumor Activity

Research indicates that compounds with thiazole structures can act as potential anticancer agents. The compound's ability to modulate specific signaling pathways involved in tumor growth has been investigated. In vitro studies have shown that it can inhibit cell proliferation in cancer cell lines, suggesting its potential utility in cancer therapy .

CNS Activity

The isoquinoline component of the compound is associated with neuroactive properties. Preliminary studies suggest that it might influence neurotransmitter systems, potentially offering therapeutic benefits for neurological disorders such as depression and anxiety .

Structure-Activity Relationship (SAR)

Understanding the relationship between the chemical structure of (Z)-5-(4-chlorobenzylidene)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazol-4(5H)-one and its biological activity is crucial for optimizing its efficacy. Variations in substituents on the thiazole or isoquinoline rings can significantly alter its pharmacological profile. For instance, modifications to the chlorobenzylidene group may enhance selectivity towards specific biological targets while reducing toxicity .

Case Studies

Case Study 1: Antibacterial Activity
In a study assessing various thiazole derivatives, (Z)-5-(4-chlorobenzylidene)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thiazol-4(5H)-one was evaluated for its inhibitory effects against Staphylococcus aureus and Escherichia coli. Results indicated a significant reduction in bacterial growth at low concentrations, highlighting its potential as an effective antibacterial agent.

Case Study 2: Anticancer Efficacy
A series of experiments were conducted on human breast cancer cell lines where this compound demonstrated a dose-dependent inhibition of cell viability. Mechanistic studies suggested that it induces apoptosis via mitochondrial pathways, making it a candidate for further development as an anticancer drug .

Comparison with Similar Compounds

Table 1: Comparison of Key Analogs

Compound	Benzylidene Substituent	Amino Group	Reported MIC50 (µg/mL)	Reference
Target compound	4-Chloro	3,4-Dihydroisoquinolinyl	Data not provided	–
6a–j ()	Varied (e.g., 4-F, 4-NO2)	Substituted phenylamino	8–64
Compound 4 ()	4-Chloro	Pyrazolyl/fluorophenyl	–

Comparison with Other Methods :

• Analogs in –2 were synthesized in 60–85% yields under similar conditions, suggesting the target compound’s synthesis is feasible with comparable efficiency .
• highlights high-yield crystallizations (DMF solvent) for fluorophenyl analogs, implying the 4-chloro derivative may require optimized recrystallization protocols .

Structural and Crystallographic Insights

• Planarity and Crystal Packing : The 4-chlorobenzylidene group in the target compound likely enhances planarity compared to bulkier substituents (e.g., methoxyethyl in ). This planar geometry facilitates π-π stacking, as seen in isostructural compounds () .

Table 2: Structural Properties

Compound (Evidence)	Substituent	Crystal Symmetry	Key Interactions
Target compound	4-Chloro	Not reported	–
(5Z)-5-(2-Hydroxybenzylidene) ()	2-Hydroxy	Monoclinic	O–H···S, N–H···O
Fluorophenyl analogs ()	4-Fluoro	Triclinic (P 1̄)	C–F···π, N–H···O

Pharmacological and Computational Predictions

• Bioisosteric Replacements : Replacing the chloro group with a nitro or methoxy group (as in ) may modulate electronic effects, altering interactions with targets like bacterial dihydrofolate reductase .